Cas no 613653-40-0 (Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI))

• Product name: Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI)
• CAS No: 613653-40-0
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 1023058
• PubChem ID: 896688

Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(4-hydroxybenzoyl)amino]- (9CI)
• 3-[(4-Hydroxybenzoyl)amino]benzoic acid
• 613653-40-0
• STK974663
• SR-01000255468
• CHEMBL4923527
• SR-01000255468-1
• Oprea1_004559
• 3-{[(4-hydroxyphenyl)carbonyl]amino}benzoic acid
• BENZOIC ACID, 3-[(4-HYDROXYBENZOYL)AMINO]-
• AKOS000162450
• DB-274507

• Inchi： InChI=1S/C14H11NO4/c16-12-6-4-9(5-7-12)13(17)15-11-3-1-2-10(8-11)14(18)19/h1-8,16H,(H,15,17)(H,18,19)
• InChI Key： YOPFNYXSRWEAQJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)O)C(=O)O

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.6Ų